4-(cyclohexyloxy)benzaldehyde

• IUPAC Name: 4-cyclohexyloxybenzaldehyde
• InChI: InChI=1S/C13H16O2/c14-10-11-6-8-13(9-7-11)15-12-4-2-1-3-5-12/h6-10,12H,1-5H2
• InChI Key: DTVIRRALOYOZDS-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)OC2=CC=C(C=C2)C=O
• Molecular Formula: C13H16O2
• DSSTOX Substance ID: DTXSID90461227
• Molecular Weight: 204.26 g/mol
• CAS No.: 58236-90-1

Description

4-(cyclohexyloxy)benzaldehyde is an organic compound with the molecular formula C13H16O2 It is characterized by a benzaldehyde core substituted with a cyclohexyloxy group at the para position

Scientific Research Applications

4-(cyclohexyloxy)benzaldehyde has diverse applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules and in the development of new materials.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Research is ongoing to explore its potential as a precursor for pharmaceutical compounds.

Industry: It is utilized in the production of specialty chemicals and as a building block in the synthesis of polymers and resins

Future Directions

The future of synthetic chemistry, including the synthesis of compounds like 4-Cyclohexyloxybenzaldehyde, is expected to evolve from trial-and-error to rational design. This is due to the maturing theory-experiment joint research schemes and the increasing abilities to explore dynamic nature of catalysts under reaction conditions. The transition of energy and chemicals generation from oil and coal to more renewable sources will be highly pursued. The catalysis for cleaner chemical processes will be another active research direction.

Mechanism of Action

Target of Action

This compound may interact with various biological targets, and its specific action could be dependent on the context of its use .

Mode of Action

Similar compounds have been found to disrupt cellular antioxidation systems . This disruption can be achieved with redox-active compounds, which allow fat and water into the feces to soften the stool

Biochemical Pathways

It’s worth noting that any compound that disrupts cellular antioxidation systems could potentially affect a wide range of biochemical pathways .

Pharmacokinetics

Studies on similar compounds suggest that they can be rapidly absorbed and widely distributed to various tissues and organs, including the brain . These compounds are also known to be extensively metabolized and eliminated in the form of metabolites .

Result of Action

Based on the potential mode of action discussed earlier, this compound could potentially disrupt cellular antioxidation systems, leading to various downstream effects .

Action Environment

The action, efficacy, and stability of 4-Cyclohexyloxybenzaldehyde could potentially be influenced by various environmental factors. For instance, factors such as pH, temperature, and the presence of other substances could affect the compound’s stability and activity .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4-(cyclohexyloxy)benzaldehyde typically involves the reaction of 4-hydroxybenzaldehyde with cyclohexyl bromide in the presence of a base such as potassium carbonate. The reaction is carried out in a suitable solvent like acetone or dimethylformamide under reflux conditions.

Industrial Production Methods: Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance yield and purity. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the desired product .

Chemical Reactions Analysis

Types of Reactions: 4-(cyclohexyloxy)benzaldehyde undergoes various chemical reactions, including:

Oxidation: It can be oxidized to form 4-cyclohexyloxybenzoic acid using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reduction of the aldehyde group can yield 4-cyclohexyloxybenzyl alcohol, typically using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where the cyclohexyloxy group can be replaced by other nucleophiles under appropriate conditions

Common Reagents and Conditions:

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol or lithium aluminum hydride in ether.

Substitution: Nucleophiles like amines or thiols in the presence of a base.

Major Products Formed:

Oxidation: 4-Cyclohexyloxybenzoic acid.

Reduction: 4-Cyclohexyloxybenzyl alcohol.

Substitution: Various substituted benzaldehyde derivatives depending on the nucleophile used

Comparison with Similar Compounds

4-Hydroxybenzaldehyde: Lacks the cyclohexyloxy group, making it less hydrophobic.

4-Methoxybenzaldehyde: Contains a methoxy group instead of a cyclohexyloxy group, leading to different reactivity and solubility properties.

4-Bromobenzaldehyde: Substituted with a bromine atom, which significantly alters its chemical behavior

Uniqueness: 4-(cyclohexyloxy)benzaldehyde is unique due to the presence of the cyclohexyloxy group, which imparts distinct hydrophobic characteristics and influences its reactivity in various chemical reactions. This makes it a valuable compound for specific synthetic and research applications .

Synthesis routes and methods

Procedure details

To a tetrahydrofuran (250 mL) solution of diethylazodicarboxylate (16.1 mL, 40.9 mmol) were added 4-hydroxybenzaldehyde (5 g, 40.9 mmol), cyclohexanol (4.31 mL, 40.9 mmol) and triphenylphosphine (10.7 g, 40.9 mmol). This mixture was stirred for 30 hours at room temperature. The mixture was concentrated under a reduced pressure, and the residue was purified by silica gel column chromatography (heptane:ethyl acetate=2:1) to obtain the title compound (2.84 g, 34%).